Cas no 2249417-06-7 (5-Formyl-N-[(1-piperidin-1-ylcyclohexyl)methyl]-1H-pyrrole-2-carboxamide)

• Product Name: 5-Formyl-N-[(1-piperidin-1-ylcyclohexyl)methyl]-1H-pyrrole-2-carboxamide
• CAS No: 2249417-06-7
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 5411811
• PubChem ID: 145877908
• Update Time: 2025-06-07

5-Formyl-N-[(1-piperidin-1-ylcyclohexyl)methyl]-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Formyl-N-[[1-(1-piperidinyl)cyclohexyl]methyl]-1H-pyrrole-2-carboxamide
• 5-formyl-N-{[1-(piperidin-1-yl)cyclohexyl]methyl}-1H-pyrrole-2-carboxamide
• Z1344919391
• 5-Formyl-N-[(1-piperidin-1-ylcyclohexyl)methyl]-1H-pyrrole-2-carboxamide
• 2249417-06-7
• EN300-26586967

• Inchi： 1S/C18H27N3O2/c22-13-15-7-8-16(20-15)17(23)19-14-18(9-3-1-4-10-18)21-11-5-2-6-12-21/h7-8,13,20H,1-6,9-12,14H2,(H,19,23)
• InChI Key： SEOVSUAZBOPDQA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C=O)N1)NCC1(CCCCC1)N1CCCCC1

Computed Properties

• Exact Mass: 317.21032711g/mol
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.7±35.0 °C(Predicted)
• pka: 13.74±0.50(Predicted)

Additional information on 5-Formyl-N-[(1-piperidin-1-ylcyclohexyl)methyl]-1H-pyrrole-2-carboxamide

Introduction to 5-Formyl-N-[(1-piperidin-1-ylcyclohexyl)methyl]-1H-pyrrole-2-carboxamide (CAS No. 2249417-06-7)

5-Formyl-N-[(1-piperidin-1-ylcyclohexyl)methyl]-1H-pyrrole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2249417-06-7, represents a convergence of structural complexity and potential biological activity, making it a subject of intense research interest. The molecular architecture of this compound incorporates several key functional groups, including a formyl group, a pyrrole ring, and a piperidin-1-ylcyclohexylmethyl moiety, which collectively contribute to its unique chemical and pharmacological properties.

The formyl group (–CHO) at the 5-position of the pyrrole ring is a critical feature, as it serves as a versatile handle for further chemical modifications. This functionality allows for the introduction of various pharmacophores or bioactive units through condensation reactions, such as Schiff base formation or aldehyde-keto reactivity. Such modifications are often employed in drug discovery to enhance binding affinity or to introduce specific biological responses. The presence of the pyrrole ring further enriches the compound's potential by providing a nitrogen-rich scaffold that can interact with biological targets through hydrogen bonding or other non-covalent interactions.

Moreover, the N-[(1-piperidin-1-ylcyclohexyl)methyl] substituent adds another layer of complexity to the molecule. Piperidine derivatives are well-known for their role as pharmacophores in numerous therapeutic agents due to their ability to modulate enzyme activity and receptor binding. The cyclohexyl group appended to the piperidine ring introduces steric bulk, which can influence both the solubility and metabolic stability of the compound. This particular arrangement may enhance interactions with biological targets by optimizing spatial orientation and electronic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the formyl group and pyrrole ring may interact with specific amino acid residues in protein targets, while the piperidin-1-ylcyclohexylmethyl moiety could engage in hydrophobic interactions or π-stacking events. These insights have guided the design of analogs with improved pharmacokinetic profiles and enhanced target specificity.

In the realm of medicinal chemistry, this compound has been explored for its potential applications in treating various diseases. Preliminary in vitro studies have indicated that derivatives of 5-formyl-N-[ (1-piperidin-1-ylcyclohexyl)methyl]-1H-pyrrole-2-carboxamide may exhibit inhibitory activity against certain kinases and enzymes implicated in inflammatory pathways. The formyl group's ability to participate in Michael addition reactions has been exploited to develop novel inhibitors that disrupt aberrant signaling cascades. Additionally, the pyrrole scaffold has shown promise in modulating immune responses, making this class of compounds attractive for immunomodulatory therapies.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The integration of multiple stereocenters, including those within the cyclohexane ring and piperidine moiety, requires careful planning to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have facilitated the construction of these complex frameworks with increasing efficiency. For instance, chiral auxiliaries or catalysts have been employed to achieve selective functionalization at multiple sites within the molecule.

From a computational perspective, virtual screening methods have been instrumental in identifying potential lead compounds derived from 5-formyl-N-[ (1-piperidin-1-ylcyclohexyl)methyl]-1H-pyrrole-2-carboxamide. By leveraging large databases of chemical structures and their corresponding biological activities, researchers can rapidly sift through vast libraries to pinpoint candidates with desirable properties. This approach has accelerated drug discovery pipelines by reducing the time required for experimental validation.

The role of 5-formyl-N-[ (1-piperidin-1-ylcyclohexyl)methyl]-1H-pyrrole-2-carboxamide in drug development is further underscored by its potential as a building block for more complex molecules. Medicinal chemists often use such intermediates to construct scaffolds that mimic known bioactive structures while introducing novel functionalities. This strategy allows for iterative optimization, where each derivative is systematically modified to improve potency, selectivity, and pharmacokinetic characteristics.

Future directions in research may focus on exploring new synthetic routes that enhance scalability and sustainability. Green chemistry principles are increasingly being applied to minimize waste and reduce environmental impact during drug synthesis. Additionally, biocatalytic methods are being investigated as alternatives to traditional chemical transformations, offering higher selectivity and milder reaction conditions.

The integration of machine learning models into drug discovery workflows has also shown promise for accelerating the development process. These models can predict molecular properties with remarkable accuracy based on structural features alone. By combining experimental data with computational predictions, researchers can make more informed decisions about which compounds warrant further investigation.

In summary,5-formyl-N-[ (1-piperidin-1 - yl - cyclohexy l )methyl ] - 1 H - pyrrole - 2 - carboxamide (CAS No . 2249417 - 06 - 7) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique combination of functional groups , coupled with promising preliminary biological activity , positions it as a valuable scaffold for future drug development . As research continues , it is likely that new applications and derivatives will emerge , further solidifying its importance in pharmaceutical chemistry .